Cas no 1341072-67-0 (2-[1-(Butan-2-yl)-1H-pyrazol-4-yl]ethan-1-amine)

• Product Name: 2-[1-(Butan-2-yl)-1H-pyrazol-4-yl]ethan-1-amine
• CAS No: 1341072-67-0
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 5057205
• Update Time: 2025-06-11

2-[1-(Butan-2-yl)-1H-pyrazol-4-yl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-[1-(butan-2-yl)-1H-pyrazol-4-yl]ethan-1-amine
• 2-(1-butan-2-ylpyrazol-4-yl)ethanamine
• 2-[1-(Butan-2-yl)-1H-pyrazol-4-yl]ethan-1-amine

• Inchi： 1S/C9H17N3/c1-3-8(2)12-7-9(4-5-10)6-11-12/h6-8H,3-5,10H2,1-2H3
• InChI Key： XWZBFBKFGDRPJY-UHFFFAOYSA-N
• SMILES： N1(C=C(C=N1)CCN)C(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 127
• XLogP3: 0.8
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-[1-(Butan-2-yl)-1H-pyrazol-4-yl]ethan-1-amine

Comprehensive Overview of 2-[1-(Butan-2-yl)-1H-pyrazol-4-yl]ethan-1-amine (CAS No. 1341072-67-0)

The compound 2-[1-(Butan-2-yl)-1H-pyrazol-4-yl]ethan-1-amine (CAS No. 1341072-67-0) is a specialized organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. With its unique pyrazole core and amine functional group, this compound exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of small-molecule inhibitors and biologically active agents.

One of the key structural features of 2-[1-(Butan-2-yl)-1H-pyrazol-4-yl]ethan-1-amine is its butan-2-yl substituent, which enhances lipophilicity and may improve membrane permeability—a critical factor in drug design. The pyrazole ring, a well-known heterocycle, contributes to its stability and ability to engage in hydrogen bonding, further expanding its utility in medicinal chemistry. Recent studies highlight its role in modulating enzyme activity and receptor interactions, aligning with current trends in targeted therapy development.

In the context of green chemistry, 1341072-67-0 has been investigated for its potential in sustainable synthesis routes. The demand for eco-friendly intermediates has risen, driven by global initiatives to reduce hazardous waste. This compound’s compatibility with catalytic processes and solvent-free reactions positions it as a candidate for greener industrial applications. Researchers are also examining its biodegradability profile to address growing concerns about environmental persistence.

From a commercial perspective, 2-[1-(Butan-2-yl)-1H-pyrazol-4-yl]ethan-1-amine is gaining traction in the fine chemicals market. Its synthesis scalability and purity standards make it suitable for high-value custom synthesis projects. Suppliers emphasize its use in high-throughput screening libraries, where structurally diverse compounds are essential for identifying novel bioactive molecules. The compound’s CAS No. 1341072-67-0 is frequently cited in patent literature, underscoring its industrial relevance.

Emerging applications of this compound include its exploration in neuroscience research, particularly in studies related to neurotransmitter analogs. The amine moiety allows for derivatization into probes for imaging agents or ligand discovery. Such innovations align with the increasing focus on precision medicine and diagnostic tools. Additionally, its potential role in crop protection formulations is being evaluated, addressing the agricultural sector’s need for novel pest management solutions.

Analytical characterization of 1341072-67-0 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent regulatory standards for research-grade chemicals. Stability studies under varying pH and temperature conditions further validate its suitability for long-term storage and transport, a priority for global supply chains.

In summary, 2-[1-(Butan-2-yl)-1H-pyrazol-4-yl]ethan-1-amine (CAS No. 1341072-67-0) represents a multifaceted compound with expanding applications across life sciences and material innovation. Its structural adaptability and functional group diversity continue to inspire interdisciplinary research, reflecting broader trends in molecular design and sustainable chemistry.